4-(Cyclohexyloxy)-2-(methylthio)phenol

• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 4-cyclohexyloxy-2-methylsulfanylphenol
• InChI: InChI=1S/C13H18O2S/c1-16-13-9-11(7-8-12(13)14)15-10-5-3-2-4-6-10/h7-10,14H,2-6H2,1H3
• InChI Key: OKJKWFGJGQFTEU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)OC2CCCCC2)O

Description

4-(Cyclohexyloxy)-2-(methylthio)phenol is a chemical compound of interest in organic synthesis and pharmaceutical research. This compound features a phenol core substituted with a cyclohexyloxy group at the 4-position and a methylthio group at the 2-position. This structure suggests potential as a versatile synthetic intermediate or building block for the development of more complex molecules. Compounds containing the cyclohexyloxy moiety have documented use in pharmacological research. For instance, the cyclooxygenase-2 (COX-2) inhibitor NS-398 incorporates a cyclohexyloxy group and has been widely used in mechanistic studies to investigate inflammatory pathways and cancer development . Furthermore, the 4-cyclohexyloxy motif is present in other investigational compounds, such as a specific quinazoline derivative studied for its biological activity . The methylthio group is a common functional group in organosulfur chemistry and can serve as a key handle for further chemical modifications. Given its structural features, 4-(Cyclohexyloxy)-2-(methylthio)phenol is a valuable reagent for researchers working in medicinal chemistry, particularly in the synthesis of novel compounds for biochemical screening. It may also find application in materials science and as a ligand or precursor in catalysis. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic use, or for human consumption. Researchers should handle this material with appropriate safety precautions, consulting the Safety Data Sheet (SDS) prior to use.

Preparation Methods

Alkylation of Phenolic Precursors

The cyclohexyloxy group is introduced via Friedel-Crafts alkylation of phenol derivatives. A patent by US4990687A details the use of p-cresol (4-methylphenol) and cyclohexanol in the presence of acidic zeolites (e.g., H-Y zeolite) under liquid-phase conditions. The reaction proceeds via electrophilic substitution, where the cyclohexanol acts as an alkylating agent after protonation.

Key conditions :

• Catalyst : 2–4 wt% H-Y zeolite (pore size >7 Å).
• Temperature : 90–100°C.
• Solvent : Toluene or dichloromethane.
• Yield : 78% with H₃PO₄ as co-catalyst.

The zeolite’s pore structure facilitates selective para-substitution, minimizing ortho/byproduct formation. Excess cyclohexanol (1.3–1.8 molar ratio to p-cresol) ensures complete conversion.

Thiolation for Methylthio Group Introduction

The methylthio group is incorporated via nucleophilic aromatic substitution (SNAr) or metal-catalyzed C–S coupling. A method adapted from PMC11956011 involves reacting 4-(cyclohexyloxy)phenol with methanesulfenyl chloride (CH₃SCl) in DMF at 120–150°C. DMF stabilizes the thiolate intermediate, enhancing reactivity.

Reaction mechanism :

• Deprotonation of phenol by DMF’s basic sites.
• Attack of thiolate (CH₃S⁻) on the activated aromatic ring.
• Acidic workup to yield the final product.

Optimized parameters :

• Reagent ratio : 1.2 eq CH₃SCl per phenol.
• Time : 6–8 hours.
• Yield : 65–72%.

Reaction Optimization Strategies

Catalysts and Solvents

Catalyst selection critically impacts yield and selectivity:

Catalyst	Solvent	Temperature	Yield	Source
H-Y zeolite	Toluene	95°C	78%
AlCl₃	DCM	90°C	61%
H₃PO₄	None	100°C	72%

Zeolites outperform traditional Lewis acids (e.g., AlCl₃) due to recyclability and reduced side reactions. Polar aprotic solvents like DMF improve thiolation kinetics by stabilizing charged intermediates.

Temperature and Time Dependence

Elevated temperatures (>100°C) accelerate alkylation but risk decomposition. A balance is achieved via stepwise heating:

• Alkylation : 90°C for 3 hours.
• Thiolation : 130°C for 6 hours.

Prolonged reaction times beyond 8 hours lead to sulfoxide byproducts, reducing yields by ~15%.

Purification and Characterization

Workup Procedures

Post-synthesis, the crude product is purified via:

• Liquid-liquid extraction : Partitioning between CH₂Cl₂ and 1M NaOH removes unreacted phenol.
• Crystallization : Acetone/methanol (3:1) yields white crystals with >98% purity.

Analytical Data

• ¹H NMR (CDCl₃): δ 7.25 (d, J=8.5 Hz, 1H, ArH), 6.85 (d, J=2.5 Hz, 1H, ArH), 3.95 (m, 1H, OCH), 2.45 (s, 3H, SCH₃).
• MS (ESI) : m/z 265 [M+H]⁺.
• HPLC : Retention time 12.3 min (C18 column, 70% MeOH).

Applications and Derivative Synthesis

4-(Cyclohexyloxy)-2-(methylthio)phenol serves as a precursor for:

• Polymer stabilizers : Its radical-scavenging phenolic -OH group inhibits thermal degradation in polyolefins.
• Antiviral agents : Methylthio-containing analogues show sub-micromolar activity against HIV-1.

Derivatization via N-alkylation or oxidation of the thioether to sulfone expands utility in medicinal chemistry.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexyloxy)-2-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The phenol group can be reduced to a cyclohexyloxy-2-(methylthio)cyclohexanol using reducing agents such as sodium borohydride.

Substitution: The phenolic hydroxyl group can undergo nucleophilic substitution reactions with alkyl halides to form ethers.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, potassium carbonate, dimethylformamide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Cyclohexyloxy-2-(methylthio)cyclohexanol.

Substitution: Various ethers depending on the alkyl halide used.

Scientific Research Applications

4-(Cyclohexyloxy)-2-(methylthio)phenol is an organic compound with a cyclohexyloxy group at the para position and a methylthio group at the ortho position relative to the hydroxyl group on a phenolic ring. It has the molecular formula $C_{13}H_{18}O_2S$. This compound is of interest in medicinal chemistry and material science because of its potential biological activities and applications in synthesis.

Potential Applications

• Industrial Uses 4-(Cyclohexyloxy)-2-(methylthio)phenol can be used in the production of polymers, resins, and other industrial chemicals because of its unique properties.
• Antioxidant Properties Research indicates that 4-(Cyclohexyloxy)-2-(methylthio)phenol exhibits potential antioxidant properties that can neutralize free radicals because of its phenolic structure.
• Anti-Inflammatory Agent It may inhibit certain enzymes involved in inflammatory pathways, suggesting potential applications as an anti-inflammatory agent.
• Therapeutic Potential Studies have shown that compounds with similar structures often display significant biological activities, including antimicrobial and anticancer properties, warranting further investigation into their therapeutic potential.
• Interaction Studies Interaction studies involving 4-(Cyclohexyloxy)-2-(methylthio)phenol focus on its binding affinity to various biological targets. Preliminary research suggests that it may interact with enzymes involved in oxidative stress and inflammation pathways and could elucidate its mechanism of action as an antioxidant and anti-inflammatory agent. Further studies are needed to establish detailed interaction profiles and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(Cyclohexyloxy)-2-(methylthio)phenol depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The presence of the phenol group allows for hydrogen bonding interactions, while the cyclohexyloxy and methylthio groups contribute to the compound’s lipophilicity and overall molecular stability.

Comparison with Similar Compounds

Key Structural and Functional Analogues

2-(Methylthio)phenol (CAS 1073-29-6)

4-(Methylthio)phenol

4-Cyclohexylphenol (CAS 1131-60-8)

4-(trans-4-Heptylcyclohexyl)-phenol (CAS 90525-37-4)

Comparative Analysis

2.1 Structural Features

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)
4-(Cyclohexyloxy)-2-(methylthio)phenol	-O-Cyclohexyl (C₆H₁₁O), -SMe (CH₃S)	C₁₃H₁₈O₂S	~262.35
2-(Methylthio)phenol	-SMe (ortho)	C₇H₈OS	140.20
4-(Methylthio)phenol	-SMe (para)	C₇H₈OS	140.20
4-Cyclohexylphenol	-Cyclohexyl (para)	C₁₂H₁₆O	176.26
4-(trans-4-Heptylcyclohexyl)-phenol	-Heptylcyclohexyl (para)	C₂₀H₃₂O	288.47

Key Observations :

• The cyclohexyloxy group in the target compound increases steric bulk and lipophilicity compared to simpler alkyl or aryl substituents .

2.2 Chemical Reactivity

• Oxidation Behavior: 4-(Methylthio)phenol undergoes selective oxidation with molecular oxygen to form sulfoxide intermediates (e.g., 4-(methylsulfonyl)phenol), but conversion rates are low (~25% in 5 hours) under catalytic conditions . The cyclohexyloxy group in the target compound may sterically hinder oxidation at the methylthio group, altering reaction pathways or rates compared to simpler analogues.
• Cyclohexyl-substituted phenols (e.g., 4-Cyclohexylphenol) are typically synthesized via Friedel-Crafts alkylation or nucleophilic substitution .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-(Cyclohexyloxy)-2-(methylthio)phenol in laboratory settings?

• Methodology :

• Step 1 : Introduce the methylthio group at position 2 via iodine-catalyzed coupling of thiols with phenol derivatives under solvent-free conditions (reaction time: 6–8 hrs, 80–100°C) .
• Step 2 : Introduce the cyclohexyloxy group at position 4 via nucleophilic substitution using cyclohexyl bromide and a base (e.g., K₂CO₃ in DMF at 60°C for 12 hrs) .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol .
  • Key Considerations : Monitor reaction progress using TLC and confirm purity via melting point analysis.

Q. What spectroscopic methods are most effective for characterizing 4-(Cyclohexyloxy)-2-(methylthio)phenol?

• 1H/13C NMR : Assign peaks for methylthio (δ ~2.5 ppm for S-CH₃) and cyclohexyloxy protons (δ ~3.5–4.0 ppm for O-CH₂) .
• HRMS : Confirm molecular ion [M+H]+ at m/z 254.11 (calculated for C₁₃H₁₈O₂S) .
• FT-IR : Identify O-H stretch (~3200 cm⁻¹) and C-S stretch (~650 cm⁻¹) .

Q. What are the key considerations for handling and storing 4-(Cyclohexyloxy)-2-(methylthio)phenol?

• Handling : Use gloves, goggles, and fume hoods to avoid skin/eye contact. The compound may release toxic fumes upon decomposition.
• Storage : Keep in amber glass vials under inert gas (N₂/Ar) at –20°C to prevent oxidation of the thioether group .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 4-(Cyclohexyloxy)-2-(methylthio)phenol?

• Table 1 : Optimization Parameters for Synthesis

Parameter	Optimal Range	Effect on Yield
Catalyst (I₂)	10 mol%	Reduces side reactions
Temperature	80–100°C	Accelerates coupling
Solvent	Solvent-free	Improves atom economy
Reaction Time	6–8 hrs	Maximizes conversion

• Advanced Strategy : Use DOE (Design of Experiments) to evaluate interactions between variables like temperature, catalyst loading, and stoichiometry.

Q. How do substituents (cyclohexyloxy and methylthio) influence the compound’s electronic properties and reactivity?

• Electronic Effects :

• The methylthio group is electron-donating via resonance, increasing ring electron density and directing electrophilic substitution to ortho/para positions.
• The bulky cyclohexyloxy group sterically hinders substitution at position 4 while stabilizing the compound via hydrophobic interactions .
  • Experimental Validation : Perform Hammett analysis or DFT calculations to quantify substituent effects on reaction rates .

Q. What strategies can mitigate competing side reactions during synthesis?

• Side Reactions : Oxidation of thioether to sulfoxide/sulfone; cyclohexyloxy group hydrolysis under acidic conditions.
• Mitigation :

• Use antioxidants (e.g., BHT) during synthesis/storage.
• Conduct reactions under anhydrous conditions and avoid strong acids/bases .

Q. How can computational modeling predict the interaction of this compound with biological targets?

• Methodology :

• Molecular Docking : Use AutoDock Vina to simulate binding to enzymes (e.g., cytochrome P450) or receptors.
• MD Simulations : Analyze stability of ligand-protein complexes in explicit solvent (GROMACS/AMBER) .
  • Validation : Compare computational predictions with in vitro assays (e.g., enzyme inhibition studies).